Cas no 2323018-02-4 (benzyl 6-bromo-2-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate)

• Product Name: benzyl 6-bromo-2-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate
• CAS No: 2323018-02-4
• MF: C₁₈H₁₈BrNO₂
• MW: 360.245024204254
• CID: 5994692
• PubChem ID: 132589425
• Update Time: 2025-10-29

benzyl 6-bromo-2-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 6-bromo-2-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate
• EN300-22819801
• AKOS032966264
• 2323018-02-4

• Inchi： 1S/C18H18BrNO2/c1-13-7-8-15-11-16(19)9-10-17(15)20(13)18(21)22-12-14-5-3-2-4-6-14/h2-6,9-11,13H,7-8,12H2,1H3
• InChI Key： IRXHUZAYIFJPKE-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CCC(C)N2C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 359.05209g/mol
• Monoisotopic Mass: 359.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl 6-bromo-2-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate

Introduction to Benzyl 6-bromo-2-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2323018-02-4)

Benzyl 6-bromo-2-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2323018-02-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydroquinoline family, a class of heterocyclic structures known for their diverse biological activities and potential therapeutic applications.

The molecular structure of Benzyl 6-bromo-2-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate features a brominated quinoline core, which is a common motif in many bioactive molecules. The presence of both bromine and methyl substituents at specific positions on the quinoline ring enhances its chemical reactivity and functional versatility. This makes it a valuable scaffold for the development of novel compounds with tailored pharmacological properties.

In recent years, there has been a surge in research focused on tetrahydroquinoline derivatives due to their potential in addressing various diseases. The bromine atom at the 6-position and the methyl group at the 2-position are particularly significant as they can influence the compound's interactions with biological targets. These structural features have been extensively studied in the context of developing drugs that target enzymes and receptors involved in cancer, inflammation, and neurodegenerative disorders.

One of the most compelling aspects of Benzyl 6-bromo-2-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate is its role as a key intermediate in synthetic chemistry. Its unique structure allows for further functionalization, enabling chemists to design more complex molecules with enhanced biological activity. Researchers have leveraged this compound to develop inhibitors targeting kinases and other enzymes that play critical roles in cellular signaling pathways.

The pharmacological profile of this compound has been explored through various preclinical studies. Initial findings suggest that it exhibits inhibitory activity against certain kinases, which are overexpressed in cancer cells. This has opened up avenues for its potential use in oncology research. Additionally, its interaction with other biological targets has been investigated, revealing potential applications in treating inflammatory diseases and neurodegenerative conditions.

The synthesis of Benzyl 6-bromo-2-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate involves multi-step organic reactions that highlight the compound's synthetic utility. The bromination and methylation steps are particularly crucial as they introduce the key functional groups that dictate its biological activity. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality starting materials for their studies.

In conclusion, Benzyl 6-bromo-2-methyl-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2323018-02-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound is poised to play a pivotal role in the discovery of novel therapeutic agents.